Cas no 2034459-91-9 (6-fluoro-3-1-(pyridine-4-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 6-fluoro-3-1-(pyridine-4-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2034459-91-9
• MF: C₁₉H₁₇FN₄O₃
• MW: 368.361687421799
• CID: 5553252
• Update Time: 2025-06-27

6-fluoro-3-1-(pyridine-4-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-[1-(pyridine-4-carbonyl)piperidin-4-yl]-1H-quinazoline-2,4-dione
• 6-fluoro-3-1-(pyridine-4-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C19H17FN4O3/c20-13-1-2-16-15(11-13)18(26)24(19(27)22-16)14-5-9-23(10-6-14)17(25)12-3-7-21-8-4-12/h1-4,7-8,11,14H,5-6,9-10H2,(H,22,27)
• InChI Key： OFTKWNAMWFXYNE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C(=O)N(C2CCN(C(C3=CC=NC=C3)=O)CC2)C1=O

Additional information on 6-fluoro-3-1-(pyridine-4-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione

6-fluoro-3-(1-(pyridine-4-carbonyl)piperidin-4-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione: A Comprehensive Overview

The compound with CAS No. 2034459-91-9, known as 6-fluoro-3-(1-(pyridine-4-carbonyl)piperidin-4-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of quinazoline derivatives, which have been extensively studied due to their diverse biological activities and structural versatility.

The molecular structure of 6-fluoro-tetrahydroquinazoline derivative is characterized by a quinazoline core fused with a tetrahydro ring system. The presence of a fluorine atom at the 6-position introduces unique electronic properties that enhance the compound's stability and bioavailability. Additionally, the incorporation of a pyridine carbonyl group attached to a piperidine ring further modulates the molecule's pharmacokinetic profile and target specificity.

Recent studies have highlighted the importance of tetrahydroquinazoline derivatives in targeting various disease states, including cancer and neurodegenerative disorders. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in cell proliferation and apoptosis regulation. The integration of a piperidine moiety has been shown to significantly improve the molecule's ability to penetrate cellular membranes and bind to its intended targets with high affinity.

One of the most intriguing aspects of this compound is its potential as a small-molecule therapeutic agent. Preclinical trials have indicated that it possesses excellent pharmacokinetic properties, including favorable absorption and low clearance rates. These attributes make it an ideal candidate for further development as an orally administered drug.

Moreover, the synthesis of 6-fluoro-tetrahydroquinazoline derivative has been optimized through advanced chemical methodologies. Researchers have successfully employed microwave-assisted synthesis and catalytic cross-coupling reactions to achieve high yields and improved purity levels. These advancements underscore the compound's feasibility for large-scale production and clinical testing.

In terms of application prospects, this compound holds promise in several therapeutic areas. Its ability to modulate signaling pathways associated with inflammation and oxidative stress makes it a potential candidate for treating chronic diseases such as arthritis and cardiovascular disorders. Furthermore, ongoing studies are exploring its efficacy in combating multidrug-resistant bacterial infections by targeting essential bacterial enzymes.

It is also worth noting that the structural flexibility of 6-fluoro-tetrahydroquinazoline derivative allows for further chemical modifications to enhance its therapeutic index. By introducing additional functional groups or altering the substituent patterns on the quinazoline core, researchers can potentially develop analogs with improved potency and reduced side effects.

In conclusion, CAS No. 2034459-91-9 represents a cutting-edge advancement in medicinal chemistry with broad implications for drug development. Its unique combination of structural features and biological activities positions it as a promising candidate for addressing unmet medical needs across various disease domains.